Cas no 2137583-48-1 (7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo2,3-cpyridine)

• Product Name: 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo2,3-cpyridine
• CAS No: 2137583-48-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6227359
• PubChem ID: 165864219
• Update Time: 2025-07-15

7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo2,3-cpyridine
• 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo[2,3-c]pyridine
• 2137583-48-1
• EN300-1076761

• Inchi： 1S/C14H21NO/c1-4-14(11-9-13(11,2)3)12-10(5-7-15-14)6-8-16-12/h6,8,11,15H,4-5,7,9H2,1-3H3
• InChI Key： YKKTUGMPHLVKAW-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C1=2)(CC)C1CC1(C)C

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2Ų

Additional information on 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo2,3-cpyridine

Introduction to Compound with CAS No. 2137583-48-1 and Product Name: 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo[2,3-cpyridine)

The compound with the CAS number 2137583-48-1 and the product name 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo[2,3-cpyridine) represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a fused furo[2,3-cpyridine] core in its molecular structure suggests a high degree of complexity and versatility, which makes it an attractive candidate for further investigation in drug discovery and therapeutic development.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological properties. The furo[2,3-cpyridine) scaffold is particularly noteworthy because it combines the functionalities of both furan and pyridine rings, which are known for their ability to interact with various biological targets. This dual functionality has been exploited in the design of several bioactive molecules that exhibit promising activities against a range of diseases. The specific substitution pattern in 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo[2,3-cpyridine), particularly the 2,2-dimethylcyclopropyl and ethyl groups at the 7-position of the furo[2,3-cpyridine] ring, is thought to contribute to its unique chemical and biological properties.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The introduction of the dimethylcyclopropyl moiety at the 7-position is particularly challenging due to its strained three-membered ring structure. However, recent advancements in synthetic methodologies have made it possible to incorporate such functional groups into heterocyclic frameworks with high efficiency. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex carbon-carbon bonds present in this molecule. Additionally, protecting group strategies have played a crucial role in ensuring regioselectivity during the synthesis process.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The fused furo[2,3-cpyridine] core has been shown to exhibit binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have suggested that derivatives of furo[2,3-cpyridine] can interact with proteins involved in cancer metabolism and inflammation. The structural features of 7-(2,2-dimethylcyclopropyl)-7-ethyl-4H,5H,6H,7H-furo[2,3-cpyridine), particularly the bulky substituents at the 7-position, may influence its binding interactions by modulating access to binding pockets on biological targets.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays have shown that it exhibits moderate activity against certain enzymatic targets relevant to metabolic disorders. The presence of the dimethylcyclopropyl group appears to enhance solubility while maintaining binding affinity to target proteins. Furthermore, computational modeling studies have been employed to predict potential binding modes of this compound within target proteins. These studies have provided valuable insights into how structural modifications can fine-tune biological activity.

The significance of this compound extends beyond its immediate pharmacological applications. It serves as a valuable building block for generating libraries of derivatives through structure-based drug design (SBDD). By systematically modifying substituents on the furo[2,3-cpyridine] core or introducing additional functional groups at other positions within the molecule, researchers can explore new chemical space and identify compounds with enhanced potency or selectivity. This approach aligns with contemporary trends in drug discovery that emphasize diversity-oriented synthesis (DOS) and modular construction strategies.

Recent advances in biocatalysis have also opened up new avenues for synthesizing complex heterocyclic molecules like this one more efficiently and sustainably. Enzymatic methods offer precise control over reaction outcomes and can be used to construct challenging molecular architectures under mild conditions. For example, biocatalytic C-H functionalization reactions have been explored as means to introduce new substituents into pre-existing heterocyclic frameworks without relying on traditional cross-coupling methodologies.

The future prospects for this compound are promising, given its unique structural features and potential biological activities. Further research is needed to fully characterize its pharmacological profile across multiple disease indications, but initial findings suggest that it may serve as an excellent starting point for developing novel therapeutics targeting metabolic disorders, inflammation, or even oncological conditions where furoheterocycles have shown promise.